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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core thermal

properties of sodium sulfate decahydrate (Na₂SO₄·10H₂O), a material of significant interest for

thermal energy storage and various pharmaceutical applications. This document details

quantitative thermal data, outlines experimental protocols for its characterization, and presents

a logical workflow for its analysis.

Core Thermal Properties
Sodium sulfate decahydrate, also known as Glauber's salt, is an inorganic hydrated salt

recognized for its distinct phase change behavior around ambient temperatures. This property

makes it a compelling candidate for applications requiring thermal regulation. A summary of its

key thermal properties is presented in the tables below.

Quantitative Thermal Data
The following tables summarize the essential quantitative thermal properties of sodium sulfate

decahydrate, compiled from various scientific sources.

Table 1: Fundamental Thermal and Physical Properties
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Property Value Units

Melting Point 32.38 - 32.4[1] °C

Heat of Fusion 252[1] kJ/kg

79[2] kJ/mol

Specific Heat Capacity (Solid) 549.5 (at 298 K)[2] J/(mol·K)

Thermal Conductivity (Solid) ~0.5[3] W/(m·K)

Density 1.464[1] g/cm³

Molar Mass 322.19 g/mol

Table 2: Thermal Conductivity of Sodium Sulfate Decahydrate Composites

Composite Material Thermal Conductivity Units

Pure Sodium Sulfate

Decahydrate
~0.5[3] W/(m·K)

+ Expanded Graphite (25 wt%) 4.1[3] W/(m·K)

+ Boron Nitride Nanosheets (2

mass%)
2.172[4] W/(m·K)

Phase Transitions and Decomposition
Sodium sulfate decahydrate undergoes a primary phase transition at its melting point, where it

incongruently melts into anhydrous sodium sulfate (Na₂SO₄) and a saturated aqueous solution.

[5] This transition is reversible, though it can be prone to supercooling and phase separation,

which are critical considerations in practical applications.[1][5]

The decomposition of sodium sulfate decahydrate primarily involves the loss of its water of

hydration. This process can be systematically studied using thermogravimetric analysis (TGA).

The dehydration occurs in a single step upon heating, resulting in the formation of the

anhydrous salt.[2] The theoretical weight loss upon complete dehydration is approximately

55.9%.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.worldscientific.com/doi/full/10.1142/S0217984922500348
https://www.worldscientific.com/doi/full/10.1142/S0217984922500348
https://www.researchgate.net/publication/360971892_Effective_thermal_conductivity_measurement_of_PCM_composites_during_phase_transition_by_using_the_transient_plane_source_method
https://www.researchgate.net/publication/360971892_Effective_thermal_conductivity_measurement_of_PCM_composites_during_phase_transition_by_using_the_transient_plane_source_method
https://thermtest.com/transient-plane-source-method
https://www.worldscientific.com/doi/full/10.1142/S0217984922500348
https://www.benchchem.com/product/b1171855?utm_src=pdf-body
https://thermtest.com/transient-plane-source-method
https://thermtest.com/transient-plane-source-method
https://www.kalite.com/en/eurolab/astm-e1131-20-termogravimetri-ile-kompozisyon-analizi-icin-standart-test-yontemi
https://www.benchchem.com/product/b1171855?utm_src=pdf-body
https://research.chalmers.se/publication/540671/file/540671_Fulltext.pdf
https://www.worldscientific.com/doi/full/10.1142/S0217984922500348
https://research.chalmers.se/publication/540671/file/540671_Fulltext.pdf
https://www.benchchem.com/product/b1171855?utm_src=pdf-body
https://www.researchgate.net/publication/360971892_Effective_thermal_conductivity_measurement_of_PCM_composites_during_phase_transition_by_using_the_transient_plane_source_method
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Accurate characterization of the thermal properties of sodium sulfate decahydrate is crucial for

its effective application. The following sections detail the methodologies for key analytical

techniques.

Differential Scanning Calorimetry (DSC)
DSC is employed to determine the melting point and heat of fusion of sodium sulfate

decahydrate.

Methodology:

Sample Preparation: A small sample of sodium sulfate decahydrate (typically 5-10 mg) is

hermetically sealed in an aluminum pan.[6] This is crucial to prevent water loss during the

experiment.

Instrument Calibration: The DSC instrument is calibrated for temperature and enthalpy using

certified standards, such as indium.

Experimental Conditions: The sample is subjected to a controlled temperature program. A

typical program involves heating the sample from a sub-ambient temperature (e.g., 0 °C) to

above its melting point (e.g., 50 °C) at a constant heating rate (e.g., 5-10 °C/min) under an

inert nitrogen atmosphere (purge rate of 20-50 mL/min).[6][7]

Data Analysis: The melting point is determined as the onset or peak of the endothermic

transition on the resulting thermogram. The heat of fusion is calculated by integrating the

area of the melting peak.

Thermogravimetric Analysis (TGA)
TGA is used to study the thermal stability and decomposition behavior of sodium sulfate

decahydrate, specifically its dehydration process.

Methodology:

Sample Preparation: A precisely weighed sample of sodium sulfate decahydrate (typically

10-20 mg) is placed in an open TGA pan, commonly made of alumina or platinum.
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Instrument Calibration: The TGA's balance and temperature sensors are calibrated

according to the manufacturer's specifications.

Experimental Conditions: The sample is heated from ambient temperature to a temperature

sufficient to ensure complete dehydration (e.g., 200 °C) at a controlled heating rate (e.g., 10

°C/min). The experiment is typically conducted under a dynamic inert atmosphere, such as

nitrogen, with a consistent flow rate (e.g., 50-100 mL/min).[8]

Data Analysis: The TGA curve plots the sample's mass as a function of temperature. The

temperature at which weight loss begins indicates the onset of dehydration. The total

percentage of weight loss corresponds to the amount of water of hydration in the original

sample.

Transient Plane Source (TPS) Method
The TPS method is a versatile technique for measuring the thermal conductivity of materials,

including phase change materials like sodium sulfate decahydrate.

Methodology:

Sample Preparation: Two identical flat-surfaced samples of solid sodium sulfate

decahydrate are prepared. The surfaces must be smooth to ensure good thermal contact

with the TPS sensor.

Sensor Placement: The TPS sensor, a thin, flat, spiral-shaped resistive element, is

sandwiched between the two sample pieces.

Measurement Principle: A short electrical pulse is passed through the sensor, generating a

small amount of heat. The sensor also acts as a temperature monitor, recording its own

temperature increase over time.

Data Analysis: The rate at which the temperature of the sensor changes is dependent on the

thermal transport properties of the surrounding material. By analyzing the temperature

versus time response, the thermal conductivity and thermal diffusivity of the sodium sulfate

decahydrate can be calculated.[2]

Visualizations
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Experimental Workflow for Thermal Characterization
The following diagram illustrates a typical experimental workflow for the comprehensive thermal

analysis of sodium sulfate decahydrate.
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Caption: Workflow for Thermal Analysis of Sodium Sulfate Decahydrate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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